Cas no 789488-77-3 (6-amino-1-[4-(3-methylbutanoyl)piperazin-1-yl]hexan-1-one)

6-amino-1-[4-(3-methylbutanoyl)piperazin-1-yl]hexan-1-one structure
789488-77-3 structure
Product Name:6-amino-1-[4-(3-methylbutanoyl)piperazin-1-yl]hexan-1-one
CAS No:789488-77-3
MF:C15H29N3O2
MW:283.409663915634
CID:2851614
PubChem ID:9950925
Update Time:2025-04-21

6-amino-1-[4-(3-methylbutanoyl)piperazin-1-yl]hexan-1-one Chemical and Physical Properties

Names and Identifiers

    • 6-amino-1-[4-(3-methylbutanoyl)piperazin-1-yl]hexan-1-one
    • 6-Amino-1-[4-(3-methyl-1-oxobutyl)-1-piperazinyl]-1-hexanone hydrochloride
    • 1-Hexanone, 6-amino-1-(4-(3-methyl-1-oxobutyl)-1-piperazinyl)-
    • 789488-77-3
    • DA-52906
    • ENMD-1068
    • STV44CBK1W
    • ENMD-1068?
    • CHEMBL3734977
    • n1-3-methylbutyryl-n4-6-aminohexanoyl-piperazine
    • Piperazine, 1-(6-amino-1-oxohexyl)-4-(3-methyl-1-oxobutyl)-
    • EN300-66569
    • HY-124748
    • G45193
    • SCHEMBL31551
    • TS-08513
    • Q27289393
    • AKOS008143439
    • BDBM50134201
    • UNII-STV44CBK1W
    • Z608638914
    • ENMD-1068 HCl
    • CS-0087548
    • Inchi: 1S/C15H29N3O2/c1-13(2)12-15(20)18-10-8-17(9-11-18)14(19)6-4-3-5-7-16/h13H,3-12,16H2,1-2H3
    • InChI Key: VRZYMMVEALDDBH-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCN)N1CCN(C(CC(C)C)=O)CC1

Computed Properties

  • Exact Mass: 283.22597718g/mol
  • Monoisotopic Mass: 283.22597718g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 66.6Ų

Experimental Properties

  • Solubility: H2O: soluble25mg/mL, clear

6-amino-1-[4-(3-methylbutanoyl)piperazin-1-yl]hexan-1-one Security Information

  • Hazard Category Code: 22
  • Safety Instruction: 46
  • Hazardous Material Identification: Xn

6-amino-1-[4-(3-methylbutanoyl)piperazin-1-yl]hexan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A1117676-1g
6-Amino-1-[4-(3-methylbutanoyl)piperazin-1-yl]hexan-1-one
789488-77-3 99%
1g
$512.0 2025-04-16
Ambeed
A1117676-5g
6-Amino-1-[4-(3-methylbutanoyl)piperazin-1-yl]hexan-1-one
789488-77-3 99%
5g
$1551.0 2025-04-16
Enamine
EN300-66569-0.05g
6-amino-1-[4-(3-methylbutanoyl)piperazin-1-yl]hexan-1-one
789488-77-3 95.0%
0.05g
$88.0 2025-02-19
Enamine
EN300-66569-0.1g
6-amino-1-[4-(3-methylbutanoyl)piperazin-1-yl]hexan-1-one
789488-77-3 95.0%
0.1g
$132.0 2025-02-19
Enamine
EN300-66569-0.25g
6-amino-1-[4-(3-methylbutanoyl)piperazin-1-yl]hexan-1-one
789488-77-3 95.0%
0.25g
$188.0 2025-02-19
Enamine
EN300-66569-0.5g
6-amino-1-[4-(3-methylbutanoyl)piperazin-1-yl]hexan-1-one
789488-77-3 95.0%
0.5g
$353.0 2025-02-19
Enamine
EN300-66569-1.0g
6-amino-1-[4-(3-methylbutanoyl)piperazin-1-yl]hexan-1-one
789488-77-3 95.0%
1.0g
$470.0 2025-02-19
Enamine
EN300-66569-2.5g
6-amino-1-[4-(3-methylbutanoyl)piperazin-1-yl]hexan-1-one
789488-77-3 95.0%
2.5g
$923.0 2025-02-19
Enamine
EN300-66569-5.0g
6-amino-1-[4-(3-methylbutanoyl)piperazin-1-yl]hexan-1-one
789488-77-3 95.0%
5.0g
$1364.0 2025-02-19
Enamine
EN300-66569-10.0g
6-amino-1-[4-(3-methylbutanoyl)piperazin-1-yl]hexan-1-one
789488-77-3 95.0%
10.0g
$2024.0 2025-02-19
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent